Cas no 1779360-08-5 (2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid)

2-Amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid is a specialized organic compound featuring a thietane sulfone moiety coupled with an amino acid functional group. This structure imparts unique reactivity and potential applications in medicinal chemistry and peptide synthesis. The sulfone group enhances stability and modulates electronic properties, while the amino acid backbone allows for integration into biologically active molecules. Its rigid thietane ring may confer conformational constraints, making it valuable for designing enzyme inhibitors or receptor modulators. The compound’s distinct combination of functional groups offers versatility in synthetic pathways, particularly for developing novel pharmacophores or chiral intermediates. Suitable for research applications requiring tailored molecular scaffolds.
2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid structure
1779360-08-5 structure
Product Name:2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid
CAS No:1779360-08-5
MF:C5H9NO4S
MW:179.19426035881
CID:4770674
Update Time:2026-02-26

2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-2-(1,1-dioxidothietan-3-yl)acetic acid
    • 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid
    • Inchi: 1S/C5H9NO4S/c6-4(5(7)8)3-1-11(9,10)2-3/h3-4H,1-2,6H2,(H,7,8)
    • InChI Key: JDLVYZJEWWBIBW-UHFFFAOYSA-N
    • SMILES: S1(CC(C(C(=O)O)N)C1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 253
  • XLogP3: -4
  • Topological Polar Surface Area: 106

2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid Pricemore >>

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Additional information on 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid

2-Amino-2-(1,1-Dioxo-1λ⁶-Thietan-3-yl)acetic Acid: A Promising Compound in Chemical and Pharmaceutical Research

2-Amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid (CAS No. 1779360-08-5) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceutical research. This compound, also known as AADTA, is characterized by its distinctive chemical structure, which includes an amino group and a thietane ring with a dioxo functionality. These features contribute to its unique properties and potential therapeutic applications.

The chemical structure of 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid (AADTA) is particularly noteworthy. The presence of the thietane ring, a four-membered cyclic sulfide, imparts significant stability and reactivity to the molecule. The dioxo functionality further enhances its reactivity by introducing an additional oxygen atom into the ring structure. This combination of structural elements makes AADTA a valuable candidate for various chemical reactions and biological studies.

In the realm of medicinal chemistry, 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid has shown promise as a building block for the synthesis of more complex molecules with potential therapeutic properties. Recent research has focused on its use in the development of novel drugs for the treatment of various diseases. For instance, studies have explored its potential as a scaffold for the design of inhibitors targeting specific enzymes involved in disease pathways.

One area of particular interest is the use of AADTA in the development of inhibitors for proteases, which are enzymes that play crucial roles in many biological processes and are often implicated in disease states such as cancer and neurodegenerative disorders. The unique structural features of AADTA make it an attractive candidate for designing inhibitors that can selectively target these enzymes with high affinity and specificity.

Beyond its applications in drug discovery, 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid has also been studied for its potential use in biochemical assays and analytical methods. Its reactivity and stability make it suitable for use in various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for characterizing complex biological systems and understanding the mechanisms underlying various diseases.

In addition to its chemical properties, the safety profile of 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid is an important consideration for its use in pharmaceutical research. Preclinical studies have shown that AADTA exhibits low toxicity and good biocompatibility, making it a promising candidate for further development into therapeutic agents. However, ongoing research is necessary to fully understand its safety profile and potential side effects.

The synthesis of 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid has been optimized through various methods to improve yield and purity. Recent advancements in synthetic chemistry have led to more efficient routes for producing this compound on a larger scale, which is crucial for its practical application in research and development.

In conclusion, 2-amino-2-(1,1-dioxo-1λ⁶-thietan-3-yl)acetic acid (AADTA) is a versatile compound with significant potential in chemical and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel drugs and biochemical tools. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further highlighting its importance in the scientific community.

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